1-Cyclohexyl-3-[[2-(2,3-dichlorophenoxy)acetyl]amino]thiourea

• IUPAC Name: 1-cyclohexyl-3-[[2-(2,3-dichlorophenoxy)acetyl]amino]thiourea
• InChI: InChI=1S/C15H19Cl2N3O2S/c16-11-7-4-8-12(14(11)17)22-9-13(21)19-20-15(23)18-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,19,21)(H2,18,20,23)
• InChI Key: VPGGYKYNWZGSJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=S)NNC(=O)COC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H19Cl2N3O2S
• Molecular Weight: 376.3 g/mol

Description

1-Cyclohexyl-3-[[2-(2,3-dichlorophenoxy)acetyl]amino]thiourea, also known as DCPAU, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of thiourea derivatives and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Enzyme Inhibition and Mercury Sensing

Thiourea derivatives have been recognized for their efficiency as enzyme inhibitors, particularly against acetylcholinesterase and butyrylcholinesterase, which are key in studying neurodegenerative diseases. These compounds also show potential as sensing probes for mercury, a toxic metal, using spectrofluorimetric techniques. Such studies highlight the dual application of thiourea derivatives in both biological enzyme inhibition and environmental monitoring of toxic substances (Rahman et al., 2021).

Insecticidal Activities

Thiourea compounds have been designed and synthesized with substituted phenoxy acetic acid pharmacophores, showing significant insecticidal activities. This application is particularly relevant in agricultural chemistry, where the development of new pesticides is crucial for pest management. The effectiveness of these compounds against Armyworm, demonstrating an 80% death rate at specific concentrations, provides a foundation for further exploration in pest control solutions (Jia, 2015).

Synthesis of Complex Molecules

Thiourea participation in [3+2] cycloaddition with donor-acceptor cyclopropanes offers an efficient route to synthesize diverse 2-amino-4,5-dihydrothiophenes, demonstrating the versatility of thiourea in facilitating complex chemical reactions. This method provides a pathway for producing optically active compounds from enantiomerically pure cyclopropanes, showcasing the importance of thiourea in organic synthesis and the development of new methodologies (Xie et al., 2019).